6-Amino-3-methyl-1,2,4-triazin-5(2H)-one

• CAS No.: 65158-26-1
• Molecular Formula: C4H6N4O
• Molecular Weight: 126.12 g/mol
• IUPAC Name: 6-amino-3-methyl-4H-1,2,4-triazin-5-one
• InChI: InChI=1S/C4H6N4O/c1-2-6-4(9)3(5)8-7-2/h1H3,(H2,5,8)(H,6,7,9)
• InChI Key: JZUXHZMPWKYFGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C(=O)N1)N

Description

6-Amino-3-methyl-1,2,4-triazin-5(2H)-one is a heterocyclic compound featuring a triazinone core substituted with an amino group at position 6 and a methyl group at position 3. This structural motif confers unique electronic and steric properties, making it a precursor for synthesizing biologically active derivatives. Its synthesis often involves ultrasound-promoted cyclocondensation or reactions with ethyl 2-amino-2-thioxoacetate under basic conditions . Key applications include its role in medicinal chemistry, particularly as an intermediate for enzyme inhibitors and anticancer agents .

Comparison with Similar Compounds

Structural Variations and Substituent Effects

The triazinone core allows diverse substitutions, which significantly influence reactivity and biological activity. Below is a comparative analysis:

Compound	Substituents	Key Structural Features
6-Amino-3-methyl-1,2,4-triazin-5(2H)-one	6-NH₂, 3-CH₃	Electron-donating amino and methyl groups enhance nucleophilicity at position 2 .
6-Hydroxy-3-phenethyl-1,2,4-triazin-5(2H)-one	6-OH, 3-phenethyl	Hydroxy group increases polarity, improving metabolic stability and DAAO inhibition .
6-(2-Aminophenyl)-3-thioxo-...-one	6-(2-NH₂-phenyl), 3-S	Thioxo group introduces sulfur-based reactivity, enabling thiourea formation .
6-tert-Butyl-3-hydrazino-...-one	6-tert-butyl, 3-NHNH₂	Bulky tert-butyl group directs regioselective cyclization to triazolotriazines .
4-Amino-6-methyl-3-thioxo-...-one	4-NH₂, 6-CH₃, 3-S	Thioxo and amino groups facilitate reactions with benzoyl chlorides .

Reactivity and Functionalization

• Acylation: 6-Amino-3-methyl-...-one undergoes regioselective N-2 acylation due to intramolecular hydrogen bonding . However, acetylation of 6-amino-3-[benzyl(methyl)amino]-...-one yields 6-acetamido derivatives, highlighting substituent-dependent outcomes . Thioxo derivatives (e.g., 3-thioxo-...-one) preferentially react at sulfur, forming thioureas or disulfides .
• Cyclization: Hydrazino derivatives (e.g., 6-tert-butyl-3-hydrazino-...-one) form triazolotriazines when treated with POCl₃ or thionyl chloride .

Physical and Spectral Properties

• Melting Points: Vary widely based on substituents: 6-Amino-3-phenyl derivatives: ~250–289°C . 6-Hydroxy-3-phenethyl-...-one: 153–175°C .
• Spectroscopy: IR and NMR data confirm regioselective acylation (e.g., N-H stretches at 3300 cm⁻¹ for amino groups) . Single-crystal X-ray diffraction validates triazolotriazine structures .

Key Research Findings and Contradictions

• Regioselectivity in Acylation: While 6-amino-3-methyl-...-one typically acylates at N-2, the presence of bulky substituents (e.g., benzyl(methyl)amino) shifts reactivity to N-6 . This contrasts with hydroxy or thioxo derivatives, where acylation is less feasible at oxygen/sulfur.
• Metabolic Stability: Hydroxy-substituted triazinones (e.g., 6b) exhibit superior metabolic stability in liver microsomes compared to amino analogs, likely due to reduced oxidative metabolism .